2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid

• IUPAC Name: 2-[(E)-2-(4-bromophenyl)ethenyl]quinoline-4-carboxylic acid
• InChI: InChI=1S/C18H12BrNO2/c19-13-8-5-12(6-9-13)7-10-14-11-16(18(21)22)15-3-1-2-4-17(15)20-14/h1-11H,(H,21,22)/b10-7+
• InChI Key: XHVJCKMXCFSKNT-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C=CC3=CC=C(C=C3)Br)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CC(=N2)/C=C/C3=CC=C(C=C3)Br)C(=O)O
• Molecular Formula: C18H12BrNO2
• DSSTOX Substance ID: DTXSID201184176
• Molecular Weight: 354.2 g/mol
• CAS RN: 1810005-71-0

Description

2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid, also known as BPVQCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the family of quinoline derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid is not well understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, in vitro and in vivo. Additionally, 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has been found to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. It has also been shown to exhibit antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has several advantages as a research tool. It is relatively easy to synthesize and has been found to exhibit a range of biological activities, making it a versatile compound for various applications. However, there are also some limitations to its use in lab experiments. For example, its solubility in water is relatively low, which can make it difficult to use in aqueous environments. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret its effects on biological systems.

Future Directions

There are several future directions for research involving 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid. One potential area of research is the development of 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid-based drugs for the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid and its effects on different biological systems. Finally, the development of more efficient synthesis methods for 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid could help to facilitate its use in various research applications.

Synthesis Methods

The synthesis of 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid involves the reaction of 4-bromoacetophenone with ethyl cyanoacetate to form ethyl 2-(4-bromophenyl)-3-oxobut-2-enoate. This intermediate is then reacted with 2-aminobenzophenone to form 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid. The synthesis of this compound has been reported in various research articles, and it has been found to be a relatively simple and efficient process.

Scientific Research Applications

2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has been studied extensively in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases. Additionally, 2-[2-(4-bromophenyl)vinyl]quinoline-4-carboxylic acid has been used as a probe molecule in the field of analytical chemistry for the detection of metal ions.